Cas no 88996-99-0 (2H-Oxet-2-one, 3,4-dimethyl-)

• Product Name: 2H-Oxet-2-one, 3,4-dimethyl-
• CAS No: 88996-99-0
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 616729
• PubChem ID: 22461809
• Update Time: 2025-04-19

2H-Oxet-2-one, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Oxet-2-one, 3,4-dimethyl-
• 3,4-dimethyloxet-2-one
• 3,4-Dimethyl-2H-oxet-2-one
• 88996-99-0
• Dimethyloxeton
• DTXSID70625789

• Inchi： 1S/C5H6O2/c1-3-4(2)7-5(3)6/h1-2H3
• InChI Key： MBAZPDZMAGQOGP-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C1C)=O

Computed Properties

• Exact Mass: 98.036779430g/mol
• Monoisotopic Mass: 98.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters